Cas no 485320-31-8 (2-Bromo-3-(3-bromophenyl)-1-propene)

2-Bromo-3-(3-bromophenyl)-1-propene is a brominated aromatic compound featuring a reactive allylic bromide moiety, making it a versatile intermediate in organic synthesis. Its dual bromine substitution enhances electrophilic reactivity, facilitating cross-coupling reactions such as Suzuki or Heck couplings, as well as nucleophilic substitutions. The compound’s structure allows for selective functionalization at either the aryl or allylic positions, enabling tailored modifications for pharmaceutical, agrochemical, or materials science applications. Its stability under standard conditions ensures ease of handling, while its well-defined reactivity profile supports precise synthetic transformations. This makes it a valuable building block for constructing complex molecular architectures.
2-Bromo-3-(3-bromophenyl)-1-propene structure
485320-31-8 structure
Product Name:2-Bromo-3-(3-bromophenyl)-1-propene
CAS No:485320-31-8
MF:C9H8Br2
MW:275.967821121216
MDL:MFCD00671872
CID:871172
Update Time:2026-04-29

2-Bromo-3-(3-bromophenyl)-1-propene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-3-(2-bromoprop-2-enyl)benzene
    • 2-Bromo-3-(3-bromophenyl)-1-propene
    • 2-Bromo-3-(3-bromophenyl)prop-1-ene
    • 1-bromo-3-(2-bromoprop-2-en-1-yl)benzene
    • 3-(2-Bromoprop-2-en-1-yl)bromobenzene
    • AG-F-64318
    • CTK4J0871
    • KB-168770
    • OR01864
    • MDL: MFCD00671872
    • Inchi: InChI=1S/C9H8Br2/c1-7(10)5-8-3-2-4-9(11)6-8/h2-4,6H,1,5H2
    • InChI Key: NFZYCGQKZPZZOW-UHFFFAOYSA-N
    • SMILES: C=C(CC1=CC(=CC=C1)Br)Br

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2

2-Bromo-3-(3-bromophenyl)-1-propene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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AB234133-2g
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